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Compound of Interest

Compound Name: Canagliflozin

Cat. No.: B606465 Get Quote

FOR IMMEDIATE RELEASE

This document provides crucial safety and logistical information for laboratory professionals

working with Canagliflozin. It outlines essential personal protective equipment (PPE), detailed

operational procedures, and emergency plans to ensure a safe and compliant research

environment. By adhering to these guidelines, researchers can minimize exposure risks and

handle this compound responsibly.

Hazard and Exposure Data
Canagliflozin presents several health hazards that necessitate careful handling. It is classified

as harmful if swallowed, causes serious eye damage, and is suspected of damaging fertility or

the unborn child.[1][2] Furthermore, it is toxic to aquatic life with long-lasting effects.[1] While

specific Occupational Exposure Limits (OELs) have not been established for Canagliflozin,

adherence to the safety protocols outlined below is critical to minimize risk.[3][4]
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Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

Serious Eye Damage H318
Causes serious eye damage.

[1][2]

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child.[1][2]

Hazardous to the Aquatic

Environment (Chronic)
H411

Toxic to aquatic life with long

lasting effects.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Canagliflozin is essential to maintain a safe laboratory

environment. The following procedures provide a step-by-step guide for the lifecycle of the

compound within a research facility.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the container is clearly labeled with the chemical name and hazard

pictograms.

Storage: Store Canagliflozin in a tightly closed container in a dry, well-ventilated area.[3] It

should be kept away from foodstuffs, beverages, and feed.[5] For long-term storage, consult

the manufacturer's specific recommendations, which may include refrigeration.

Handling and Use
Engineering Controls: All handling of Canagliflozin powder should be conducted in a

designated area with adequate ventilation, preferably within a chemical fume hood or other

local exhaust ventilation system.[3][4]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory for all

personnel handling Canagliflozin.
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PPE Component Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3][6]

To prevent eye contact and

serious eye damage.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber)

inspected prior to use.[6]

To avoid skin contact.

Body Protection
A lab coat or impervious

clothing.[3][6]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

is recommended if dust is

generated and engineering

controls are not sufficient to

maintain exposure below

acceptable levels.[7]

To prevent inhalation of the

compound.

Hygiene Practices: Wash hands thoroughly after handling Canagliflozin, before breaks, and

at the end of the workday.[5] Do not eat, drink, or smoke in areas where the compound is

handled.[1] Contaminated clothing should be removed immediately and laundered before

reuse.

Disposal Plan
The disposal of Canagliflozin and its contaminated waste must be handled with care to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with Canagliflozin, including unused

product, empty containers, and disposable PPE, should be collected in a designated, labeled

hazardous waste container.

Disposal Method: The primary method of disposal should be through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not allow the

material to enter sewer systems or water courses.[1][3]
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Container Disposal: Empty containers should be triple-rinsed (or equivalent) before being

offered for recycling or reconditioning. Alternatively, they can be punctured to prevent reuse

and disposed of in a sanitary landfill, if permissible by local regulations.[1]

Emergency Procedures: Spill and Exposure
Prompt and appropriate action is critical in the event of a spill or personnel exposure to

Canagliflozin.

Spill Cleanup Protocol
In the case of a spill, the following steps should be taken to mitigate the hazard and

decontaminate the area.

Caption: Workflow for the safe cleanup of a Canagliflozin spill.

Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

Secure the area to prevent entry and ensure adequate ventilation.

Don PPE: Before addressing the spill, don the appropriate personal protective equipment as

outlined in the table above.

Containment: Prevent the further spread of the spill. For powdered spills, avoid generating

dust.

Cleanup: Carefully sweep up or vacuum the spilled material and place it into a suitable,

labeled container for disposal.[3] For liquid spills, use an inert absorbent material.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution to

remove any residual contamination.

Disposal: Dispose of all contaminated materials as hazardous waste according to the

disposal plan.

First Aid for Exposure
In the event of personnel exposure, immediate first aid is crucial.
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Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water.[3] If irritation persists, consult a physician.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6] Never give anything by mouth to an unconscious person.[3]

By implementing these comprehensive safety and handling protocols, research institutions can

foster a culture of safety and ensure the well-being of their personnel while advancing scientific

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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